![molecular formula C17H17ClN4O4S2 B2941727 (5-Nitrofuran-2-yl)(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride CAS No. 1351652-47-5](/img/structure/B2941727.png)
(5-Nitrofuran-2-yl)(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride
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Overview
Description
(5-Nitrofuran-2-yl)(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C17H17ClN4O4S2 and its molecular weight is 440.92. The purity is usually 95%.
BenchChem offers high-quality (5-Nitrofuran-2-yl)(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-Nitrofuran-2-yl)(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, which are part of the compound’s structure, have been found to act as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Analgesic Activity
Thiazole derivatives have also been found to have analgesic (pain-relieving) properties . This could potentially make the compound useful in the development of new pain management medications .
Anti-inflammatory Activity
The compound’s thiazole derivatives have been found to exhibit anti-inflammatory activity . This suggests potential applications in the treatment of conditions characterized by inflammation .
Antimicrobial Activity
The compound has shown potent antimicrobial activity against Gram-positive bacteria, substantially greater than ampicillin, a commonly used antibiotic . However, it was not effective against Gram-negative microorganisms .
Anti-Helicobacter pylori Activity
The compound exhibited strong antimicrobial activity against Helicobacter pylori strains . H. pylori is a type of bacteria that can cause infections in the stomach and is a common cause of peptic ulcers .
Antitumor and Cytotoxic Activity
Thiazole derivatives have been found to have antitumor and cytotoxic activities . This suggests potential applications in cancer treatment .
Anticonvulsant Activity
Thiazole derivatives have been found to exhibit anticonvulsant activities , suggesting potential applications in the treatment of seizure disorders .
Neuroprotective Activity
Thiazole derivatives have been found to exhibit neuroprotective activities , suggesting potential applications in the treatment of neurodegenerative disorders .
Mechanism of Action
Target of Action
For instance, nitrofuran derivatives have been used as antibacterial agents , and thiazole derivatives have shown a broad spectrum of pharmacological actions such as antimicrobial, antiviral, antiparasitic, analgesic, anti-inflammatory, antioxidant, anticancer, antidiabetic, antihypertensive, anti-hyperlipidemic, anti-arrhythmic, and anti-convulsant activities .
Mode of Action
The mode of action would depend on the specific targets of the compound. For example, nitrofuran derivatives are thought to work by inhibiting bacterial enzymes involved in DNA replication .
Biochemical Pathways
Without specific information on the compound’s targets, it’s difficult to say which biochemical pathways might be affected. Based on the activities of similar compounds, it could potentially affect pathways involved in bacterial dna replication, inflammation, cancer progression, and more .
Result of Action
The molecular and cellular effects would depend on the compound’s specific targets and mode of action. For example, if it targets bacterial enzymes like other nitrofuran derivatives, it could result in the inhibition of bacterial growth .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, the nitro group in nitrofuran is reductively activated in the low-oxygen environment inside bacterial cells .
properties
IUPAC Name |
(5-nitrofuran-2-yl)-[4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O4S2.ClH/c22-17(13-3-4-16(25-13)21(23)24)20-7-5-19(6-8-20)10-15-18-12(11-27-15)14-2-1-9-26-14;/h1-4,9,11H,5-8,10H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRSJDIOJNBAYSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NC(=CS2)C3=CC=CS3)C(=O)C4=CC=C(O4)[N+](=O)[O-].Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Nitrofuran-2-yl)(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride |
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